LBT-999: A Technical Guide to its High-Affinity Binding with the Dopamine Transporter
LBT-999: A Technical Guide to its High-Affinity Binding with the Dopamine Transporter
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth analysis of the binding affinity of LBT-999, a potent and selective ligand for the dopamine transporter (DAT). LBT-999, chemically known as (E)-N-(4-fluorobut-2-enyl)2β-carbomethoxy-3β-(4′-tolyl)nortropane, is a cocaine derivative that has demonstrated significant promise as a radioligand for visualizing and quantifying DAT in both preclinical and clinical settings using Positron Emission Tomography (PET).[1][2] Its high affinity and selectivity for DAT make it a valuable tool for studying the role of the dopaminergic system in various neurological and psychiatric disorders.[1][2]
Quantitative Binding Affinity Data
The binding affinity of LBT-999 for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET) has been characterized through in vitro pharmacological evaluations.[3] The data consistently demonstrate LBT-999's high affinity and selectivity for DAT.
| Ligand | Transporter | Binding Affinity Constant | Value |
| [³H]LBT-999 | DAT | K_D_ | 9 nM |
| LBT-999 | SERT | IC_50_ | > 1000 nM |
| LBT-999 | NET | IC_50_ | > 1000 nM |
Table 1: In vitro binding affinities of LBT-999 for monoamine transporters.
Experimental Protocols
The determination of LBT-999's binding affinity was primarily achieved through radioligand binding assays. Below is a detailed methodology representative of the key experiments cited.
Radioligand Binding Assay for LBT-999
This protocol outlines the steps for a competitive radioligand binding assay to determine the affinity of LBT-999 for the dopamine transporter.
1. Membrane Preparation:
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Source: Striatal tissue from rat brains is commonly used due to the high density of dopamine transporters.
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Homogenization: The tissue is homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4) to release the cellular components.
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Centrifugation: The homogenate is centrifuged at a low speed to remove large debris. The resulting supernatant is then centrifuged at a high speed (e.g., 20,000 x g) to pellet the cell membranes containing the transporters.
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Washing: The membrane pellet is washed and resuspended in a fresh buffer to remove endogenous substances that might interfere with the assay.
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Protein Quantification: The protein concentration of the membrane preparation is determined using a standard protein assay (e.g., BCA assay).
2. Binding Assay:
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Assay Components: The assay is typically performed in a 96-well plate format and includes:
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The prepared cell membranes (a specific amount of protein, e.g., 50-120 µg).
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A radiolabeled ligand, such as [³H]LBT-999, at a concentration near its K_D_ value.
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A competing unlabeled ligand (in this case, varying concentrations of LBT-999 or other test compounds) to determine its inhibitory concentration (IC_50_).
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Incubation: The components are incubated together in a binding buffer at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes) to allow the binding to reach equilibrium.
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Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand. The filter is then washed with an ice-cold buffer to remove any unbound radioligand.
3. Data Acquisition and Analysis:
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Radioactivity Measurement: The radioactivity retained on the filters is measured using a scintillation counter.
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Determination of Non-Specific Binding: To determine the amount of non-specific binding, a parallel set of experiments is conducted in the presence of a high concentration of a known DAT inhibitor (e.g., GBR12909) to saturate the specific binding sites.
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Calculation of Specific Binding: Specific binding is calculated by subtracting the non-specific binding from the total binding.
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Data Analysis: The data are analyzed using non-linear regression to determine the IC_50_ value of the competing ligand. The K_i_ (inhibition constant) can then be calculated from the IC_50_ value using the Cheng-Prusoff equation. For saturation binding assays to determine K_D_ and B_max_ (receptor density), increasing concentrations of the radioligand are used.
Visualizations
Dopamine Transporter Signaling Pathway
The dopamine transporter plays a crucial role in regulating dopamine levels in the synapse by reuptaking dopamine from the synaptic cleft into the presynaptic neuron. This process is modulated by various intracellular signaling pathways. LBT-999, as a DAT ligand, binds to the transporter and inhibits this reuptake process.
Caption: Dopamine transporter (DAT) signaling and LBT-999 interaction.
Experimental Workflow for Radioligand Binding Assay
The following diagram illustrates the general workflow for a competitive radioligand binding assay used to determine the binding affinity of a compound like LBT-999.
Caption: Workflow of a competitive radioligand binding assay.
References
- 1. The Story of the Dopamine Transporter PET Tracer LBT-999: From Conception to Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The Story of the Dopamine Transporter PET Tracer LBT-999: From Conception to Clinical Use - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Synthesis, radiosynthesis and in vivo preliminary evaluation of [11C]LBT-999, a selective radioligand for the visualisation of the dopamine transporter with PET - PubMed [pubmed.ncbi.nlm.nih.gov]
